3-(2,4-dioxothiazolidin-3-yl)-N-(2-ethoxyphenyl)azetidine-1-carboxamide

• IUPAC Name: 3-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(2-ethoxyphenyl)azetidine-1-carboxamide
• InChI: InChI=1S/C15H17N3O4S/c1-2-22-12-6-4-3-5-11(12)16-14(20)17-7-10(8-17)18-13(19)9-23-15(18)21/h3-6,10H,2,7-9H2,1H3,(H,16,20)
• InChI Key: YBGUOPXGPBVQQA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)N2CC(C2)N3C(=O)CSC3=O
• Molecular Formula: C15H17N3O4S
• Molecular Weight: 335.4 g/mol

Description

3-(2,4-dioxothiazolidin-3-yl)-N-(2-ethoxyphenyl)azetidine-1-carboxamide, also known as PPARγ agonist, is a chemical compound that has been extensively studied for its potential use in treating various diseases. PPARγ agonist is a synthetic compound that acts as an agonist of peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a crucial role in regulating glucose and lipid metabolism.

Scientific Research Applications

Antimicrobial and Antifungal Applications

• Thiazolidine-2,4-dione carboxamide derivatives have been synthesized and evaluated for their antimicrobial and antifungal activities, showing weak to moderate effectiveness against certain strains of Gram-negative bacteria and fungi. Notably, compounds within this category demonstrated particular antibacterial activity against Staphylococcus aureus (Alhameed et al., 2019).
• Similar research has synthesized novel benzothiazole incorporated thiazolidin-4-ones and azetidin-2-ones derivatives, revealing moderate to good antimicrobial activity against various bacterial and fungal strains (Gilani et al., 2016).

Antidiabetic Agents

• A study focusing on the structural analysis of 3-substituted benzylthiazolidine-2,4-diones identified new antihyperglycemic agents, highlighting the potential of thiazolidine derivatives in treating diabetes mellitus (Nomura et al., 1999).

Drug Metabolism and Biotransformation

• Research into the effects of ketoconazole on the biotransformation of the thrombin inhibitor AZD0837 in pigs has helped elucidate the metabolic pathways of thiazolidin-based compounds, contributing valuable information to the pharmacokinetic properties of such drugs (Matsson et al., 2011).

Synthesis and Characterization

• Ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates have been synthesized, characterized, and evaluated for anti-microbial activity, showcasing the versatility of thiazolidin derivatives in creating compounds with potential therapeutic applications (Spoorthy et al., 2021).